4-(1,3,6,2-Dioxazaborocan-2-YL)benzonitrile
Overview
Description
“4-(1,3,6,2-Dioxazaborocan-2-YL)benzonitrile” is a chemical compound with the molecular formula C11H13BN2O2 . It has an average mass of 216.044 Da and a monoisotopic mass of 216.107010 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 13 hydrogen atoms, 1 boron atom, 2 nitrogen atoms, and 2 oxygen atoms .Scientific Research Applications
Synthesis and Structural Characterization
- The synthesis and crystal structure analysis of compounds featuring dioxaborolan and benzonitrile moieties have been extensively studied. One work focused on the synthesis, crystal structure, and vibrational properties of derivatives, utilizing spectroscopy (FT-IR, 1H NMR, 13C NMR, MS) and X-ray diffraction for characterization. The DFT calculations provided insight into spectroscopic data, geometrical parameters, and vibrational assignments, underlining the importance of these compounds in material science and engineering (Qing-mei Wu et al., 2021).
Applications in Molecular Studies
- Another area of application is in the development of inhibitors for enzymes like hypoxia-inducible factor prolylhydroxylase domain-1 (PHD-1), where derivatives of benzonitrile have shown potential due to novel binding modes. This research could lead to new therapeutic agents for treating diseases related to hypoxia (Saleh A. Ahmed et al., 2017).
Antimicrobial Activity
- Research on benzoimidazole derivatives attached to benzonitrile has explored their antimicrobial activities, with significant effectiveness against various bacteria and fungi. This suggests potential applications in developing new antimicrobial agents (E. A. Abd El-Meguid, 2014).
Liquid Crystalline Behavior and Photophysical Properties
- Studies on the liquid crystalline behavior and photophysical properties of benzonitrile derivatives highlight their potential in creating advanced materials for electronic and optical devices. The synthesis of luminescent compounds with variable alkoxy chain lengths has been shown to affect their phase behavior and emission properties, indicating their utility in electronic displays and lighting (T. N. Ahipa et al., 2014).
properties
IUPAC Name |
4-(1,3,6,2-dioxazaborocan-2-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BN2O2/c13-9-10-1-3-11(4-2-10)12-15-7-5-14-6-8-16-12/h1-4,14H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQHLDUPDKWDOJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCCNCCO1)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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